Benzotriazole
Benzotriazole
Benzotriazoles are high production volume chemicals that are widely used for industrial and domestic applications.
1,2,3-benzotriazole appears as white to light tan crystals or white powder. No odor. (NTP, 1992)
Benzotriazole is the simplest member of the class of benzotriazoles that consists of a benzene nucleus fused to a 1H-1,2,3-triazole ring. It has a role as an environmental contaminant and a xenobiotic.
1,2,3-benzotriazole appears as white to light tan crystals or white powder. No odor. (NTP, 1992)
Benzotriazole is the simplest member of the class of benzotriazoles that consists of a benzene nucleus fused to a 1H-1,2,3-triazole ring. It has a role as an environmental contaminant and a xenobiotic.
Brand Name:
Vulcanchem
CAS No.:
95-14-7
VCID:
VC20809903
InChI:
InChI=1S/C6H5N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H,(H,7,8,9)
SMILES:
C1=CC2=NNN=C2C=C1
Molecular Formula:
C6H5N3
Molecular Weight:
119.12 g/mol
Benzotriazole
CAS No.: 95-14-7
Cat. No.: VC20809903
Molecular Formula: C6H5N3
Molecular Weight: 119.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzotriazoles are high production volume chemicals that are widely used for industrial and domestic applications. 1,2,3-benzotriazole appears as white to light tan crystals or white powder. No odor. (NTP, 1992) Benzotriazole is the simplest member of the class of benzotriazoles that consists of a benzene nucleus fused to a 1H-1,2,3-triazole ring. It has a role as an environmental contaminant and a xenobiotic. |
|---|---|
| CAS No. | 95-14-7 |
| Molecular Formula | C6H5N3 |
| Molecular Weight | 119.12 g/mol |
| IUPAC Name | 2H-benzotriazole |
| Standard InChI | InChI=1S/C6H5N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H,(H,7,8,9) |
| Standard InChI Key | QRUDEWIWKLJBPS-UHFFFAOYSA-N |
| SMILES | C1=CC2=NNN=C2C=C1 |
| Canonical SMILES | C1=CC2=NNN=C2C=C1 |
| Boiling Point | 399 °F at 15 mm Hg (NTP, 1992) 350.0 °C BP: 204 °C at 15 mm Hg at 2 kPa: 204 °C |
| Colorform | Needles from chloroform or benzene White to light tan, crystalline powde |
| Flash Point | 170 °C (338 °F) - closed cup 190-195 °C o.c. |
| Melting Point | 208 to 212 °F (NTP, 1992) 100.0 °C 100 °C 98.5 °C |
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